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Compound of Interest

Compound Name: CYM 9484

Cat. No.: B583356 Get Quote

Comparative Analysis of CYM 9484 and CYM
9552
This guide provides a detailed comparison of the structural and functional properties of the

chemical compounds CYM 9484 and CYM 9552, aimed at researchers, scientists, and drug

development professionals. While extensive information is available for CYM 9484, public

documentation and scientific literature regarding CYM 9552 are not available at the time of this

publication. Therefore, a direct comparative analysis is not currently feasible. This document

presents a comprehensive overview of CYM 9484 and highlights the absence of data for CYM

9552.

CYM 9484: A Potent Neuropeptide Y Y2 Receptor
Antagonist
CYM 9484 has been identified as a potent and selective antagonist of the Neuropeptide Y

(NPY) Y2 receptor.[1][2] Its activity and structural details are summarized below.
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Property Value

Chemical Name

N-[4-[(Dimethylamino)sulfonyl]phenyl]-4-

(hydroxydiphenylmethyl)-1-

piperidinecarbothioamide[2]

Molecular Formula C27H31N3O3S2[1]

Molecular Weight 509.68 g/mol [1]

Purity ≥98% (HPLC)[2]

CAS Number 1383478-94-1[2]

Functional Profile of CYM 9484
CYM 9484 functions as a selective antagonist for the Neuropeptide Y (NPY) Y2 receptor, a

member of the G-protein coupled receptor (GPCR) family.

Parameter Value

Target Neuropeptide Y (NPY) Y2 receptor[1]

Activity Antagonist[2]

Potency (IC50) 19 nM[1][2]

CYM 9552: No Available Data
Extensive searches of scientific databases and chemical supplier catalogs did not yield any

information regarding the structure or function of a compound designated as CYM 9552. It is

possible that this compound is an internal designation not yet disclosed in public forums, or the

identifier may be inaccurate. Without any available data, a comparison with CYM 9484 cannot

be made.

Signaling Pathway of the NPY Y2 Receptor (Target
of CYM 9484)
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The NPY Y2 receptor, upon binding its endogenous ligand Neuropeptide Y, couples to Gi/o

proteins. This leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP

(cAMP) levels, and modulation of ion channels. As an antagonist, CYM 9484 blocks these

downstream effects by preventing the binding of NPY to the Y2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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